Cas no 705927-83-9 (1H-Benzimidazole-4,7-diol,1-ethyl-)

1H-Benzimidazole-4,7-diol,1-ethyl- structure
705927-83-9 structure
Product name:1H-Benzimidazole-4,7-diol,1-ethyl-
CAS No:705927-83-9
MF:C9H10N2O2
MW:178.1879
CID:557484
PubChem ID:45077817

1H-Benzimidazole-4,7-diol,1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,7-diol,1-ethyl-
    • 1H-Benzimidazole-4,7-diol,1-ethyl-(9CI)
    • 1-ethylbenzimidazole-4,7-diol
    • 1-Ethyl-1H-benzo[d]imidazole-4,7-diol
    • 705927-83-9
    • SCHEMBL2268073
    • Inchi: InChI=1S/C9H10N2O2/c1-2-11-5-10-8-6(12)3-4-7(13)9(8)11/h3-5,12-13H,2H2,1H3
    • InChI Key: SBOCZEAYNWOAJY-UHFFFAOYSA-N
    • SMILES: CCN1C=NC2=C(C=CC(=C21)O)O

Computed Properties

  • Exact Mass: 178.074
  • Monoisotopic Mass: 178.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3A^2
  • XLogP3: 1

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